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Compound of Interest

Compound Name:
1,2,5-Thiadiazole-3-carboxylic

acid

Cat. No.: B077527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
1,2,5-Thiadiazole-3-carboxylic acid is a heterocyclic organic compound that serves as a

valuable building block in medicinal and agricultural chemistry. Its structural characteristics,

combining a thiadiazole ring with a carboxylic acid functional group, impart unique

physicochemical properties and versatile reactivity.

Identifier Value

IUPAC Name 1,2,5-Thiadiazole-3-carboxylic acid

CAS Number 13368-86-0

Molecular Formula C₃H₂N₂O₂S

Molecular Weight 130.13 g/mol

Appearance White crystalline powder

Synthesis and Experimental Protocols
The synthesis of 1,2,5-thiadiazole-3-carboxylic acid can be achieved through various

synthetic routes. A common and effective method involves the hydrolysis of a corresponding
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nitrile precursor, 3-cyano-1,2,5-thiadiazole. Below is a detailed experimental protocol based on

established chemical principles for this transformation.

Experimental Protocol: Hydrolysis of 3-Cyano-1,2,5-thiadiazole

This protocol outlines the conversion of 3-cyano-1,2,5-thiadiazole to 1,2,5-thiadiazole-3-
carboxylic acid via acid-catalyzed hydrolysis.

Materials:

3-cyano-1,2,5-thiadiazole

Concentrated Sulfuric Acid (H₂SO₄)

Deionized Water

Diethyl Ether (or other suitable organic solvent)

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Hydrochloric Acid (HCl) (for acidification)

Equipment:

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

pH meter or pH paper

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, add 3-cyano-1,2,5-thiadiazole.

Acidic Hydrolysis: Carefully add a mixture of concentrated sulfuric acid and water (e.g., 50%

v/v) to the flask.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress should be monitored by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Work-up:

Cool the reaction mixture to room temperature and then carefully pour it over crushed ice.

Extract the aqueous solution multiple times with a suitable organic solvent such as diethyl

ether.

Combine the organic extracts and wash with a saturated solution of sodium bicarbonate to

remove any remaining acid.

Dry the organic layer over anhydrous magnesium sulfate.

Isolation:

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The resulting crude product can be further purified by recrystallization from an appropriate

solvent system (e.g., ethanol/water) to yield pure 1,2,5-thiadiazole-3-carboxylic acid.

A closely related synthesis for the amino-derivative, 4-amino-1,2,5-thiadiazole-3-carboxylic
acid, involves the ring-cleavage of[1][2][3]thiadiazolo[3,4-d]pyrimidin-7(6H)-one using basic

reagents.[2][4] This alternative approach highlights the versatility of synthetic strategies to

access functionalized 1,2,5-thiadiazoles.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b077527?utm_src=pdf-body
https://www.benchchem.com/product/b077527?utm_src=pdf-body
https://www.benchchem.com/product/b077527?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jafc.1c01204
https://pubs.acs.org/doi/pdf/10.1021/jo01041a013
https://www.mdpi.com/1424-8247/18/9/1348
https://pubs.acs.org/doi/pdf/10.1021/jo01041a013
https://pubs.acs.org/doi/10.1021/jo01041a013
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1,2,5-Thiadiazole-3-Carboxylic Acid

Start: 3-Cyano-1,2,5-thiadiazole

Acid-Catalyzed Hydrolysis
(e.g., H₂SO₄/H₂O, reflux)

Step 1

Aqueous Work-up
(Extraction with organic solvent)

Step 2

Purification
(Recrystallization)

Step 3

Product: 1,2,5-Thiadiazole-3-Carboxylic Acid

Final Product
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Biological Activities of the Thiadiazole Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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